Cas no 1175-06-0 (6-Ketocholestanol)

6-ketocholestanol is a recycling agent for mitochondria \ chromosomes and cytochrome oxidase proteoliposomes. 6-ketocholestanol can increase the membrane dipole potential

6-Ketocholestanol structure

Product Name:6-Ketocholestanol

CAS No:1175-06-0

Molecular Formula:C₂₇H₄₆O₂

Molecular Weight:402.65294

CID:163804

PubChem ID:102008

6-Ketocholestanol Properties

Names and Identifiers

- Cholestan-6-one,3-hydroxy-, (3b,5a)-
- 6-Keto Cholestanol
- GLPG0634
- 6-Ketocholestanol
- 5I+/--Cholestan-3I(2)-ol-6-on
- Q27255631
- EINECS 214-640-5
- 3beta-Hydroxy-5alpha-cholestan-6-one
- 5.alpha.-Cholestan-6-one, 3.beta.-hydroxy-
- NCGC00485025-01
- CHEMBL2418990
- MS-26873
- (3S,5S,8S,9S,10R,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-3-hydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
- AKOS040736217
- 2V12D4A742
- 5alpha-Cholestan-3beta-ol-6-one
- 1175-06-0
- UNII-2V12D4A742
- 3-Hydroxycholestan-6-one, (3.beta.,5.alpha.)-
- 3b-hydroxy-5a-cholestan-6-one
- MFCD00003572
- 3.BETA.-HYDROXY-5.ALPHA.-CHOLESTAN-6-ONE
- NSC-178278
- HY-N9608
- BDBM50045544
- JQMQKOQOLPGBBE-ZNCJEFCDSA-N
- Cholestan-6-one, 3-hydroxy-, (3.beta.,5.alpha.)-
- PD167312
- CS-0201561
- (3S,5S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
- SCHEMBL4276094
- Cholestan-6-one, 3-hydroxy-, (3beta,5alpha)-
- 5alpha-Cholestan-6-one
- 5.ALPHA.-CHOLESTAN-3.BETA.-OL-6-ONE
- NSC 178278
- 5alpha-Cholestan-6-one, 3beta-hydroxy-
- 6-Oxocholestanol
- 3-Hydroxycholestan-6-one, (3beta,5alpha)-
- Cholestan-6-one, 3-hydroxy-, (3beta,5alpha)-(9CI)
- 5alpha-Cholestan-6-one, 3beta-hydroxy-(8CI)
- Cholestan-6-one, 3-hydroxy-, (3beta)-
- 6-ketocholestan-3beta-ol
- +Expand
- InChIKey： JQMQKOQOLPGBBE-DKOXPQNCSA-N
- Inchi： InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h17-24,28H,6-16H2,1-5H3/t18-,19-,20+,21+,22-,23+,24+,26+,27+/m0/s1
- SMILES： CC(CCC[C@@H]([C@H]1CC[C@H]2[C@H]3CC(=O)[C@H]4C[C@H](CC[C@]4(C)[C@@H]3CC[C@]12C)O)C)C

Computed Properties

Exact Mass: 402.35000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 402.349780706g/mol
Heavy Atom Count: 29
Complexity: 612
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.7
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 6.64760
PSA: 37.30000
Refractive Index: 1.4480 (estimate)
Boiling Point: 464.74°C (rough estimate)
Melting Point: 140-142 °C
Vapor Pressure: 0.0±2.9 mmHg at 25°C
Flash Point: 212.4±18.0 °C
Color/Form: White or light yellow crystalline powder
Solubility: Insoluble in water
Density: 0.9932 (rough estimate)

6-Ketocholestanol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000EU8-5mg	Cholestan-6-one, 3-hydroxy-, (3β,5α)-	1175-06-0	≥98.0%	5mg	$264.00
A2B Chem LLC	AA18432-5mg	Cholestan-6-one, 3-hydroxy-, (3β,5α)-	1175-06-0	98%	5mg	$195.00
MedChemExpress	HY-N9608-5mg	6-Ketocholestanol	1175-06-0	≥98.0%	5mg	￥1600	2024-04-20
TRC	K185000-250mg	6-Keto Cholestanol	1175-06-0		250mg	$ 125.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-210525A-250 mg	6-Ketocholestanol,	1175-06-0	≥95%	250MG	￥1,504.00	2023-07-10

6-Ketocholestanol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1175-06-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

6-Ketocholestanol Related Literature

1. Pyridine imines as ligands in luminescent iridium complexes†

David L. Davies,Francesco Lelj,Mark P. Lowe,Karl S. Ryder,Kuldip Singh,Shalini Singh Dalton Trans., 2014,43, 4026-4039
2. A flow reactor process for the synthesis of peptides utilizing immobilized reagents, scavengers and catch and release protocols†

Ian R. Baxendale,Steven V. Ley,Christopher D. Smith,Geoffrey K. Tranmer Chem. Commun., 2006, 4835-4837
3. Morphology adjustment of one dimensional CeO2 nanostructures via calcination and their composite with Au nanoparticles towards enhanced catalysis

Yunshi Liu,Hsueh-Shih Chen,Jia Li,Ping Yang RSC Adv., 2015,5, 37585-37591
4. Syntheses and Antibacterial Activities of Tizoxanide, an N-(Nitrothiazolyl)salicylamide, and its O-Aryl Glucuronide

J. Chem. Res. (S), 1999, 44-45
5. Concluding Remarks

Faraday Discuss., 2003,124, 453-455
6. Back cover

Biomater. Sci., 2021,9, 3173-3174
7. European Analytical Column 17

Anal. Proc., 1992,29, 90-90
8. Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films

Jieyu Chen,Zhehong Tang,Ruonan Tian,Yulong Bai,Shifeng Zhao,Hao Zhang RSC Adv., 2016,6, 33834-33842
9. Five new coordination polymers with a Y-shaped N-heterocyclic carboxylic acid: structural diversity, bifunctional luminescence sensing and magnetic properties†

Jinxia Liang,Jie Zhang,Jinfang Liang,Lijun Zhai,Haonan Wu,Xiaoyan Niu,Tuoping Hu CrystEngComm, 2019,21, 5767-5778
10. A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†

Gurpreet Singh,Manoj Kumar,Kamaldeep Sharma,Vandana Bhalla Green Chem., 2016,18, 3278-3285

1175-06-0 (6-Ketocholestanol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1175-06-0)6-Ketocholestanol

Purity:99%/99%

Quantity:5mg/10mg

Price($):201.0/313.0